Cas no 101622-53-1 (2-Chloro-9-methyl-6-(benzylamino)purine)

• Product Name: 2-Chloro-9-methyl-6-(benzylamino)purine
• CAS No: 101622-53-1
• MF: C₁₃H₁₂ClN₅
• MW: 273.720880508423
• MDL: MFCD00467327
• CID: 842283
• PubChem ID: 15693435
• Update Time: 2025-05-26

2-Chloro-9-methyl-6-(benzylamino)purine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-chloro-9-methyl-9H-purin-6-amine
• 2-CHLORO-6-BENZYLAMINO-9-METHYLPURINE
• 2-Chloro-9-methyl-6-(benzylamino)purine
• N-benzyl-2-chloro-9-methylpurin-6-amine
• 2-Chloro-9-methyl-6-benzylaminopurine
• 6-benzylamino-2-chloro-9-methylpurine
• AC1Q3Z2C
• AG-D-08783
• CHEBI:319014
• CHEMBL133042
• CTK4A0022
• 6-(Benzylamino)-2-chloro-9-methylpurine
• Benzyl-(2-chloro-9-methyl-9H-purin-6-yl)-amine
• 2-Chloro-9-methyl-N-(phenylmethyl)-9H-purin-6-amine
• NCGC00168488-01
• AKOS015839364
• MS-23887
• DTXSID20576959
• BEA62253
• F97072
• HY-W478102
• CDK2-IN-13
• DB-371360
• 2-Chloro-9-methyl-6-(benzylamino)purine-d3
• CS-0554362
• 9H-Purin-6-amine, 2-chloro-9-methyl-N-(phenylmethyl)-
• BDBM50056174
• QNKNBVBQFILDGJ-UHFFFAOYSA-N
• 101622-53-1
• SCHEMBL8010398

• MDL： MFCD00467327
• Inchi： 1S/C13H12ClN5/c1-19-8-16-10-11(17-13(14)18-12(10)19)15-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,15,17,18)
• InChI Key： QNKNBVBQFILDGJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(=N1)N(C)C=N2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.07836
• Monoisotopic Mass: 273.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.71 g/l) (25 º C),
• PSA: 55.63

Additional information on 2-Chloro-9-methyl-6-(benzylamino)purine

Recent Advances in the Study of 2-Chloro-9-methyl-6-(benzylamino)purine (CAS: 101622-53-1)

2-Chloro-9-methyl-6-(benzylamino)purine (CAS: 101622-53-1) is a synthetic cytokinin analog that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its role in plant growth regulation, has recently been explored for its potential applications in human health, particularly in cancer therapy and neurodegenerative diseases. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and recent advancements in its application.

Recent studies have focused on the molecular mechanisms underlying the biological activity of 2-Chloro-9-methyl-6-(benzylamino)purine. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The study utilized in vitro assays and xenograft models to validate its efficacy, showing a significant reduction in tumor growth at nanomolar concentrations. These findings suggest that 2-Chloro-9-methyl-6-(benzylamino)purine could serve as a promising lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, recent investigations have explored the neuroprotective effects of 2-Chloro-9-methyl-6-(benzylamino)purine. A 2024 study in Neuropharmacology reported that this compound can modulate neuronal apoptosis and oxidative stress, offering potential therapeutic benefits for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The research employed advanced techniques, including transcriptomic analysis and in vivo imaging, to elucidate the compound's mechanisms of action. These results underscore its versatility and potential for repurposing in neurological applications.

The synthesis and optimization of 2-Chloro-9-methyl-6-(benzylamino)purine derivatives have also been a focal point of recent research. A team at the University of Cambridge (2023) developed a series of analogs with enhanced bioavailability and reduced cytotoxicity. Their work, published in Organic & Biomolecular Chemistry, highlighted the importance of structural modifications in improving the compound's pharmacokinetic profile. These advancements pave the way for future clinical trials and the development of more effective therapeutic agents based on this chemical scaffold.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-9-methyl-6-(benzylamino)purine. Issues such as solubility, stability, and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the therapeutic potential of this compound. Future studies should focus on large-scale preclinical testing and the identification of biomarkers to predict patient response.

In conclusion, 2-Chloro-9-methyl-6-(benzylamino)purine (CAS: 101622-53-1) represents a multifaceted compound with significant potential in both oncology and neurology. Recent research has shed light on its mechanisms of action, therapeutic efficacy, and avenues for structural optimization. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone in the development of next-generation therapeutics. Continued investment in research and development will be crucial to unlocking its full potential and addressing the unmet medical needs in these fields.